Cas no 2248279-62-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)-2-methylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)-2-methylpropanoate
• CAS No: 2248279-62-9
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 5942427
• PubChem ID: 165860213
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248279-62-9
• EN300-6513402
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)-2-methylpropanoate

• Inchi： 1S/C14H16N2O4/c1-14(2,15(3)4)13(19)20-16-11(17)9-7-5-6-8-10(9)12(16)18/h5-8H,1-4H3
• InChI Key： JVKOYDLDHBMDPT-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)N(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)-2-methylpropanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)-2-methylpropanoate (CAS No. 2248279-62-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)-2-methylpropanoate (CAS No. 2248279-62-9) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of an isoindole core, a dimethylamino group, and a methylpropanoate moiety, which collectively contribute to its distinct properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Researchers are particularly interested in its applications in drug discovery, where its structural motifs may enhance pharmacokinetic profiles.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives has surged, driven by advancements in medicinal chemistry. The dimethylamino functional group in this compound is a common feature in many CNS-active drugs, making it a subject of interest for neurological research. Additionally, its ester linkage (2-methylpropanoate) offers hydrolytic stability, a desirable trait for prodrug design. These attributes align with current trends in targeted drug delivery and sustainable chemistry, topics frequently searched in academic and industrial forums.

The synthesis of CAS No. 2248279-62-9 typically involves multi-step organic reactions, including amide coupling and esterification. Its purity and stability are critical for reproducibility in research, prompting discussions on analytical validation techniques such as HPLC and NMR. Given the rise of AI-assisted molecular design, this compound’s structure has also been explored in computational chemistry models to predict its reactivity and interactions with biological targets. Such applications resonate with the growing intersection of cheminformatics and experimental science.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)-2-methylpropanoate is often cited in patents related to crop protection and veterinary medicine. Its potential as an intermediate for pesticide formulations aligns with global efforts to develop eco-friendly agrochemicals. This connection to green chemistry principles has made it a recurring keyword in sustainability-focused research articles and grant proposals.

Safety and handling of this compound are governed by standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under most regulatory frameworks, its dimethylamino component warrants cautious storage to prevent degradation. These precautions are frequently highlighted in chemical safety databases, a resource increasingly accessed by researchers and compliance officers.

In summary, CAS No. 2248279-62-9 represents a versatile scaffold with broad applicability in life sciences and material innovation. Its relevance to drug development, agrochemicals, and computational modeling ensures its continued prominence in scientific literature. As interdisciplinary research expands, this compound is poised to remain a focal point for breakthroughs in molecular engineering and sustainable technologies.